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Compound of Interest

Compound Name: 1-Chloro-3-phenylpropane

Cat. No.: B093460 Get Quote

An In-depth Technical Guide to 1-Chloro-3-
phenylpropane
This guide provides a comprehensive overview of 1-chloro-3-phenylpropane, including its

chemical structure, IUPAC nomenclature, physicochemical properties, and a representative

synthetic protocol. This document is intended for researchers, scientists, and professionals in

the field of drug development and organic synthesis.

Chemical Structure and IUPAC Nomenclature
1-Chloro-3-phenylpropane is an organic compound featuring a propane chain substituted with

a chlorine atom at one end and a phenyl group at the other.[1] The International Union of Pure

and Applied Chemistry (IUPAC) name for this compound is 1-chloro-3-phenylpropane.

The nomenclature can be broken down as follows:

Propane: Indicates a three-carbon alkane backbone.[1]

1-Chloro: A chlorine atom is attached to the first carbon of the propane chain.[1]

3-Phenyl: A phenyl group (a benzene ring) is attached to the third carbon of the propane

chain.[1]
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Common synonyms for this compound include (3-chloropropyl)benzene, 3-phenylpropyl

chloride, and hydrocinnamyl chloride.[2][3][4][5][6]

The logical relationship between the IUPAC name and the chemical structure is visualized in

the diagram below.
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IUPAC Name: 1-Chloro-3-phenylpropane Chemical Structure

Component Parts

1-Chloro-3-phenylpropane

Propane
(3-carbon chain)backbone

1-Chloro
(Cl at position 1)

substituent

3-Phenyl
(C₆H₅ at position 3)

substituent

Cl-CH₂-CH₂-CH₂-C₆H₅

forms

attaches to C1

attaches to C3
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Start: 3-phenyl-1-propanol

Dissolve in solvent with pyridine catalyst

Slowly add Thionyl Chloride (SOCl₂)

Reflux to complete reaction

Neutralize with NaOH solution

Extract with organic solvent

Dry the organic layer

Purify by vacuum distillation

End: 1-Chloro-3-phenylpropane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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